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Compound of Interest

Compound Name:

tert-butyl (3S)-3-

(hydroxymethyl)morpholine-4-

carboxylate

Cat. No.: B131797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate is a chiral synthetic building

block of significant interest in medicinal chemistry and drug development. The morpholine

scaffold is a privileged structure in drug discovery, often incorporated to enhance the

pharmacokinetic properties of a molecule, such as solubility, metabolic stability, and oral

bioavailability. The specific stereochemistry at the C3 position and the presence of a reactive

hydroxymethyl group make this compound a versatile intermediate for the synthesis of

complex, biologically active molecules. This guide provides a comprehensive overview of its

structure, properties, synthesis, and applications.

Chemical Structure and Properties
The structure of tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate features a

morpholine ring with a hydroxymethyl substituent at the chiral center (3S position) and a tert-

butoxycarbonyl (Boc) protecting group on the nitrogen atom.

Molecular Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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